Cas no 99366-82-2 (Benzonitrile, 3-chloro-5-(2,2,2-trifluoroethoxy)-)

Benzonitrile, 3-chloro-5-(2,2,2-trifluoroethoxy)- structure
99366-82-2 structure
Product Name:Benzonitrile, 3-chloro-5-(2,2,2-trifluoroethoxy)-
CAS No:99366-82-2
MF:C9H5ClF3NO
MW:235.590311765671
CID:4382174
PubChem ID:13515586
Update Time:2025-04-24

Benzonitrile, 3-chloro-5-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-chloro-5-(2,2,2-trifluoroethoxy)-
    • 3-chloro-5-(2,2,2-trifluoroethoxy)benzonitrile
    • 99366-82-2
    • AKOS040803683
    • Inchi: 1S/C9H5ClF3NO/c10-7-1-6(4-14)2-8(3-7)15-5-9(11,12)13/h1-3H,5H2
    • InChI Key: HUUUMQRKANVAJS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C#N)C=C(C=1)OCC(F)(F)F

Computed Properties

  • Exact Mass: 235.0011760Da
  • Monoisotopic Mass: 235.0011760Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 33Ų
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